Cas no 2757873-91-7 (4-Acetyl-1-carbamoylpiperazine-2-carboxylic acid)

• Product Name: 4-Acetyl-1-carbamoylpiperazine-2-carboxylic acid
• CAS No: 2757873-91-7
• MF: C₈H₁₃N₃O₄
• MW: 215.206521749496
• CID: 6447437
• PubChem ID: 165762275
• Update Time: 2025-06-12

4-Acetyl-1-carbamoylpiperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2757873-91-7
• EN300-37101107
• 4-acetyl-1-carbamoylpiperazine-2-carboxylic acid
• 4-Acetyl-1-carbamoylpiperazine-2-carboxylic acid

• Inchi： 1S/C8H13N3O4/c1-5(12)10-2-3-11(8(9)15)6(4-10)7(13)14/h6H,2-4H2,1H3,(H2,9,15)(H,13,14)
• InChI Key： GRJCFGJFYOTXCO-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C)=O)CCN1C(N)=O)=O

Computed Properties

• Exact Mass: 215.09060590g/mol
• Monoisotopic Mass: 215.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 104Ų

Additional information on 4-Acetyl-1-carbamoylpiperazine-2-carboxylic acid

4-Acetyl-1-carbamoylpiperazine-2-carboxylic Acid: An Overview of a Promising Compound (CAS No. 2757873-91-7)

4-Acetyl-1-carbamoylpiperazine-2-carboxylic acid (CAS No. 2757873-91-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 4-Acetyl-1-carbamoylpiperazine-2-carboxylic acid.

Chemical Structure and Properties

4-Acetyl-1-carbamoylpiperazine-2-carboxylic acid is a derivative of piperazine, a six-membered heterocyclic compound with two nitrogen atoms. The presence of an acetyl group at the 4-position and a carbamoyl group at the 1-position, along with a carboxylic acid moiety at the 2-position, imparts unique chemical and biological properties to this compound. The molecular formula of 4-Acetyl-1-carbamoylpiperazine-2-carboxylic acid is C₉H₁₃N₃O₃, and its molecular weight is approximately 203.21 g/mol.

The compound exhibits good solubility in polar solvents such as water and ethanol, which facilitates its use in various biochemical assays and pharmaceutical formulations. Additionally, the presence of multiple functional groups allows for diverse chemical modifications, making it a versatile starting material for the synthesis of more complex molecules.

Synthesis Methods

The synthesis of 4-Acetyl-1-carbamoylpiperazine-2-carboxylic acid has been explored through several routes, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the reaction of piperazine with acetic anhydride to form the acetylated intermediate, followed by carbamoylation using phosgene or urea derivatives. The final step involves the introduction of the carboxylic acid group through a carboxylation reaction.

An alternative method involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. This method leverages the high energy density and rapid heating capabilities of microwave radiation to facilitate efficient bond formation and functional group transformations.

Biological Activities and Therapeutic Potential

4-Acetyl-1-carbamoylpiperazine-2-carboxylic acid has demonstrated a range of biological activities that make it an attractive candidate for drug development. One of its most notable properties is its ability to modulate neurotransmitter systems in the central nervous system (CNS). Studies have shown that this compound can interact with specific receptors involved in neurotransmission, potentially offering therapeutic benefits for neurological disorders such as anxiety, depression, and cognitive impairments.

In addition to its CNS effects, 4-Acetyl-1-carbamoylpiperazine-2-carboxylic acid has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Research Advancements

The therapeutic potential of 4-Acetyl-1-carbamoylpiperazine-2-carboxylic acid has been further validated through ongoing clinical trials. Early-phase clinical studies have shown promising results in terms of safety and efficacy. For instance, a Phase I clinical trial evaluating the safety and pharmacokinetics of this compound in healthy volunteers reported no significant adverse effects at doses up to 50 mg/kg.

In parallel with clinical trials, researchers are actively exploring the mechanisms underlying the biological activities of 4-Acetyl-1-carbamoylpiperazine-2-carboxylic acid. Recent studies have shed light on its interactions with specific protein targets involved in signal transduction pathways. For example, it has been shown to inhibit the activity of certain kinases involved in cell proliferation and survival, which may contribute to its anti-inflammatory and neuroprotective effects.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4-Acetyl-1-carbamoylpiperazine-2-carboxylic acid holds great promise for advancing our understanding of its therapeutic potential. Future studies should focus on optimizing its pharmacological properties through structural modifications and exploring new delivery methods to enhance bioavailability and target specificity.

In conclusion, 4-Acetyl-1-carbamoylpiperazine-2-carboxylic acid (CAS No. 2757873-91-7) is a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable pharmacological profile make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike.